Cas no 1190315-48-0 (6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine)

6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine structure
1190315-48-0 structure
Product Name:6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine
CAS No:1190315-48-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD12962596
CID:827445
PubChem ID:46856440
Update Time:2024-11-03

6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine
    • 6-(TrifluoroMethyl)-5-azaindole
    • 6-Trifluoromethyl-5-azaindole
    • PB26860
    • FCH1142726
    • AX8217089
    • AB0032287
    • X5581
    • ST24045079
    • A804166
    • 1H-Pyrrolo[3,2-c]pyridine, 6-(trifluoromethyl)-
    • AKOS016846071
    • Z1255380457
    • MFCD12962596
    • 1190315-48-0
    • DB-061477
    • DS-16314
    • CS-0035422
    • EN300-2008264
    • SY047788
    • P11533
    • DTXSID10676836
    • MDL: MFCD12962596
    • Inchi: 1S/C8H5F3N2/c9-8(10,11)7-3-6-5(4-13-7)1-2-12-6/h1-4,12H
    • InChI Key: RQRNGNXMVKBYGT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC2=C(C=N1)C=CN2)(F)F

Computed Properties

  • Exact Mass: 186.04048265g/mol
  • Monoisotopic Mass: 186.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.447
  • Boiling Point: 274 ºC
  • Flash Point: 119 ºC

6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine Pricemore >>

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